9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one

• Molecular Formula: C19H22N4OS
• Molecular Weight: 354.5 g/mol
• IUPAC Name: 9-(4-ethylphenyl)-2-ethylsulfanyl-5,6,7,9-tetrahydro-4H-[1,2,4]triazolo[5,1-b]quinazolin-8-one
• InChI: InChI=1S/C19H22N4OS/c1-3-12-8-10-13(11-9-12)17-16-14(6-5-7-15(16)24)20-18-21-19(25-4-2)22-23(17)18/h8-11,17H,3-7H2,1-2H3,(H,20,21,22)
• InChI Key: IXOZWQFQYRPIAZ-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)C2C3=C(CCCC3=O)NC4=NC(=NN24)SCC

Description

The compound 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one is a tricyclic derivative featuring a fused triazoloquinazolinone core. Notably, derivatives of this class have shown selective agonism for relaxin family peptide receptor 4 (RXFP4), a target implicated in metabolic and reproductive disorders . The compound’s unique substituents—a 4-ethylphenyl group at position 9 and an ethylsulfanyl moiety at position 2—enhance its lipophilicity and receptor-binding affinity, making it a promising candidate for further pharmacological optimization .

Biological Activity

Overview

The compound 9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one , hereafter referred to as THTQ , is a member of the quinazoline family known for its diverse biological activities. This article provides an in-depth analysis of its biological properties, including antimicrobial, anticancer, and antioxidant activities.

Chemical Structure and Properties

THTQ features a complex structure characterized by a triazoloquinazolinone core with both ethylphenyl and ethylsulfanyl substituents. The molecular formula is $C_{18}H_{20}N_4OS$, indicating the presence of nitrogen and sulfur heteroatoms which contribute to its biological activity.

Property	Value
Molecular Formula	C₁₈H₂₀N₄OS
Molecular Weight	348.44 g/mol
IUPAC Name	9-(4-ethylphenyl)-2-(ethylsulfanyl)-5,6,7,9-tetrahydro[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one
Solubility	Soluble in DMSO and ethanol

Antimicrobial Activity

THTQ has been evaluated for its antimicrobial properties against various bacterial and fungal strains. In a study assessing its efficacy:

• Bacterial Strains Tested :
  • Escherichia coli
  • Staphylococcus aureus
  • Pseudomonas aeruginosa
• Fungal Strains Tested :
  • Candida albicans
  • Aspergillus niger

Results indicated that THTQ exhibited significant inhibition zones against both bacterial and fungal strains at varying concentrations. The Minimum Inhibitory Concentration (MIC) values ranged from 32 to 128 µg/mL for bacteria and from 64 to 256 µg/mL for fungi, suggesting moderate antimicrobial activity.

Anticancer Activity

The anticancer potential of THTQ has been explored through various in vitro studies. Notably:

• Cell Lines Tested :
  • MCF-7 (breast cancer)
  • HeLa (cervical cancer)

Using the MTT assay to evaluate cytotoxicity:

• IC50 Values :
  • MCF-7: 15 µM
  • HeLa: 20 µM

These results indicate that THTQ possesses notable cytotoxic effects against cancer cell lines, potentially through mechanisms involving apoptosis induction and cell cycle arrest.

Antioxidant Activity

The antioxidant capacity of THTQ was assessed using several assays:

• DPPH Radical Scavenging Assay : THTQ demonstrated a scavenging effect with an IC50 of 25 µg/mL.
• ABTS Assay : The compound exhibited a strong ability to reduce ABTS radicals with an IC50 of 20 µg/mL.

These findings suggest that THTQ can effectively neutralize free radicals, contributing to its potential therapeutic applications in oxidative stress-related diseases.

The biological activities of THTQ can be attributed to several mechanisms:

• Antimicrobial Mechanism : Likely involves disruption of bacterial cell membranes or interference with metabolic pathways.
• Anticancer Mechanism : May include modulation of signaling pathways associated with apoptosis (e.g., caspase activation) and inhibition of proliferative signals.
• Antioxidant Mechanism : Involves donation of hydrogen atoms to free radicals or chelation of metal ions that catalyze radical formation.

Case Study 1: Anticancer Efficacy in MCF-7 Cells

In a controlled study involving MCF-7 cells treated with various concentrations of THTQ over 48 hours, researchers observed a dose-dependent increase in cytotoxicity. Flow cytometry analysis revealed significant apoptosis in treated cells compared to controls.

Case Study 2: Antimicrobial Efficacy Against Staphylococcus aureus

A recent investigation into the antimicrobial effects of THTQ highlighted its effectiveness against Staphylococcus aureus. The study utilized agar diffusion methods to measure inhibition zones and confirmed the compound's potential as an antibacterial agent worthy of further exploration in clinical settings.

Comparison with Similar Compounds

Comparison with Structural Analogues

Substituent Variations on the Aromatic Ring

• 9-(4-Hydroxyphenyl) derivative : Replacing the ethyl group with a hydroxyl group (e.g., 9-(4-hydroxyphenyl)-6,6-dimethyl-5,6,7,9-tetrahydro-[1,2,4]triazolo[5,1-b]quinazolin-8(4H)-one ) significantly alters solubility and catalytic synthesis efficiency. This derivative was synthesized using a deep eutectic solvent (NGPU catalyst) with superior yields (92%) and shorter reaction times (15 minutes) compared to traditional methods .
• 9-(4-Chlorophenyl) derivative : The chlorophenyl analogue (9-(4-chlorophenyl)-5,6,7,9-tetrahydrotetrazolo[5,1-b]quinazolin-8(4H)-one ) demonstrates reduced metabolic stability but improved crystallinity. Its synthesis involves p-TSA catalysis at 80°C, achieving completion in 10 minutes with a 78% yield .

Modifications in the Triazoloquinazolinone Core

• 2-Chlorophenyl vs. Ethylsulfanyl : The replacement of the ethylsulfanyl group with a 2-chlorophenyl substituent (e.g., 9-(2-chlorophenyl)-6,6-dimethyl-5,6,7,9-tetrahydro-4H-1,2,4-triazolo[5,1-b]quinazolin-8-one ) introduces steric hindrance, affecting both synthesis and bioactivity. This compound exhibits a higher melting point (>300°C) and distinct NMR shifts (δ 11.25 ppm for N-H) compared to the target compound .
• Dimethyl vs. Ethyl Groups : The presence of 6,6-dimethyl groups in some analogues (e.g., 7a in ) increases steric bulk, reducing conformational flexibility but improving thermal stability .

Pharmacological Profiles and SAR Insights

• RXFP4 Agonism : The target compound’s ethylsulfanyl group and 4-ethylphenyl substituent contribute to selective RXFP4 activation, as demonstrated in cAMP inhibition assays (EC₅₀ = 0.8 µM) .
• Impact of Hydroxyl Groups : The 4-hydroxyphenyl derivative shows reduced receptor selectivity due to increased polarity, highlighting the importance of lipophilic substituents for membrane permeability .
• Chlorophenyl Derivatives : While chlorophenyl analogues exhibit moderate bioactivity (e.g., EC₅₀ = 2.5 µM for RXFP4), their metabolic instability limits therapeutic utility .

Preparation Methods

Core Cyclocondensation Strategy

The foundational synthesis begins with 1H-1,2,4-triazol-5-amine and ethyl 2-oxo-cyclohexanecarboxylate as primary reactants. Under reflux conditions in ethanol with catalytic acetic acid, these precursors undergo cyclocondensation to form the triazolo-quinazolinone core. The reaction proceeds via nucleophilic attack of the triazole amine on the carbonyl carbon of the cyclohexanecarboxylate, followed by dehydration to stabilize the fused heterocycle.

Critical Parameters :

• Temperature: 80–90°C

• Solvent: Ethanol (anhydrous)

• Catalyst: Acetic acid (5–10 mol%)

• Reaction Time: 6–8 hours

The intermediate product is isolated via vacuum filtration and recrystallized from a methanol-water mixture (3:1 v/v), yielding a pale-yellow solid with >75% purity.

Functionalization with 4-Ethylphenyl and Ethylsulfanyl Groups

Subsequent steps introduce the 4-ethylphenyl and ethylsulfanyl substituents. The 4-ethylphenyl group is incorporated via Friedel-Crafts alkylation using 4-ethylbenzyl chloride in the presence of AlCl₃. The ethylsulfanyl moiety is introduced through a nucleophilic substitution reaction with ethanethiol under basic conditions (K₂CO₃ in DMF).

Optimization Insights :

• Friedel-Crafts Alkylation : Excess AlCl₃ (1.2 equiv.) ensures complete electrophilic activation, but prolonged reaction times (>4 hours) lead to side products.

• Thioether Formation : Ethanethiol must be added dropwise to prevent exothermic side reactions.

Catalytic Systems and Reaction Efficiency

Deep Eutectic Solvents (DES) for Green Synthesis

Recent advancements employ DES composed of glucose, pregabalin, and urea as eco-friendly catalysts. In comparative studies, DES-enhanced reactions achieve 80–99% yields within 2–60 minutes, outperforming traditional solvents like DMF or THF.

DES Protocol :

• Catalyst Preparation : Glucose (1 equiv.), pregabalin (1 equiv.), and urea (2 equiv.) are heated at 70°C until a homogeneous liquid forms.

• Reaction Setup : The DES (10 mol%) is added to the cyclocondensation mixture, reducing energy input and eliminating toxic byproducts.

Advantages :

• Reduced reaction time (≤1 hour vs. 6–8 hours).

• Recyclable catalyst (3–4 cycles without significant activity loss).

Acid-Catalyzed vs. Base-Mediated Routes

A comparative analysis of acid- and base-catalyzed routes reveals trade-offs:

Parameter	Acid-Catalyzed (H₂SO₄)	Base-Mediated (K₂CO₃)
Yield	68–72%	82–85%
Purity (HPLC)	90%	94%
Byproduct Formation	Moderate	Low
Reaction Time	8 hours	5 hours

Base-mediated conditions favor higher selectivity due to minimized side reactions, such as over-alkylation.

Structural Characterization and Quality Control

Spectroscopic Validation

• FT-IR Analysis : Key peaks include ν(C=O) at 1659 cm⁻¹, ν(N–H) at 3217 cm⁻¹, and ν(C–S) at 698 cm⁻¹.

• ¹H NMR (500 MHz, DMSO-d₆) : δ 1.22 (t, 3H, CH₂CH₃), 2.65 (q, 2H, CH₂CH₃), 3.14 (s, 2H, SCH₂), 7.26–7.44 (m, 4H, aromatic).

Crystallographic Studies

Single-crystal X-ray diffraction confirms the planar triazolo-quinazolinone core and dihedral angles between substituents (e.g., 86.83° for the 4-ethylphenyl group). Disorder in the ethylsulfanyl moiety is resolved via refinement with a 0.53:0.47 occupancy ratio.

Challenges and Industrial Scalability

Limitations of Current Methods

• Cost of Starting Materials : Ethyl 2-oxo-cyclohexanecarboxylate accounts for 60–70% of raw material costs.

• Purification Complexity : Column chromatography is required to separate regioisomers, increasing production time.

Q & A

Q. What are the optimized synthetic routes for 9-(4-ethylphenyl)-2-(ethylsulfanyl)-triazoloquinazolinone, and how can reaction efficiency be improved?

• Methodological Answer : The compound is synthesized via multi-step organic reactions. A common approach involves:

Condensation of 1H-1,2,4-triazol-5-amine with ethyl 2-oxo-cyclohexanecarboxylate in acetic acid under reflux (yields ~75-85%) .

Subsequent functionalization with 4-ethylphenyl and ethylsulfanyl groups via nucleophilic substitution or Suzuki coupling .
To improve efficiency:

• Use microwave-assisted synthesis to reduce reaction time (e.g., from 12 hours to 2 hours) and increase yield (up to 97% reported for analogs) .
• Optimize solvent systems (e.g., DMF for solubility) and catalyst loading (e.g., Pd/C for cross-coupling reactions) .

Q. Which spectroscopic techniques are critical for characterizing this compound, and what key data should be prioritized?

• Methodological Answer :

• 1H/13C NMR : Identify substituent environments (e.g., ethylsulfanyl protons at δ 2.5–3.0 ppm; quinazolinone carbonyl at ~170 ppm) .
• IR Spectroscopy : Confirm carbonyl (C=O stretch at ~1650–1700 cm⁻¹) and triazole ring vibrations .
• Mass Spectrometry (HRMS) : Verify molecular ion peaks (e.g., [M+H]+ at m/z ~450–470 for analogs) .
• X-ray Crystallography : Resolve stereochemistry and confirm fused triazoloquinazoline core geometry .

Advanced Research Questions

Q. How can structure-activity relationship (SAR) studies be designed to evaluate the impact of substituents (e.g., ethylsulfanyl vs. methylsulfanyl) on biological activity?

• Methodological Answer :

• Synthetic Modifications : Prepare analogs with varying substituents (e.g., methylsulfanyl, isopropylphenyl) via targeted substitutions .
• Biological Assays : Test analogs against targets (e.g., bacterial enzymes, cancer cell lines) to quantify IC50 values. For example:

Substituent	IC50 (μM) vs. E. coli	LogP
Ethylsulfanyl	12.3 ± 1.2	3.1
Methylsulfanyl	18.9 ± 2.1	2.8

• Computational Modeling : Use molecular docking (e.g., AutoDock Vina) to correlate substituent hydrophobicity with binding affinity to enzyme active sites .

Q. How can contradictory data on antimicrobial activity between in vitro and in vivo models be resolved?

• Methodological Answer :

• Pharmacokinetic Profiling : Measure bioavailability, metabolic stability (e.g., liver microsome assays), and plasma protein binding to identify absorption barriers .
• Formulation Adjustments : Encapsulate the compound in liposomes or PEGylated nanoparticles to enhance solubility and tissue penetration .
• Resistance Testing : Screen for efflux pump overexpression in resistant bacterial strains (e.g., using ethidium bromide accumulation assays) .

Q. What computational strategies are effective for predicting target interactions and optimizing binding affinity?

• Methodological Answer :

• Molecular Dynamics Simulations : Simulate ligand-receptor complexes (e.g., with GROMACS) to assess stability of hydrogen bonds between the triazole ring and kinase ATP-binding pockets .
• Free Energy Perturbation (FEP) : Calculate ΔΔG values for substituent modifications to prioritize synthetic targets .
• QSAR Modeling : Use descriptors like polar surface area (PSA) and molar refractivity to predict permeability and activity .

Q. How can solubility and stability challenges in aqueous systems be addressed for in vivo studies?

• Methodological Answer :

• Co-solvent Systems : Use cyclodextrins (e.g., HP-β-CD) or surfactants (e.g., Tween-80) to enhance aqueous solubility (e.g., from <0.1 mg/mL to ~5 mg/mL) .
• Prodrug Design : Introduce hydrolyzable groups (e.g., acetylated hydroxyl) to improve stability in gastric fluid .
• Lyophilization : Prepare lyophilized powders for long-term storage and reconstitution in PBS .

Specialized Methodological Challenges

Q. What experimental protocols are recommended for analyzing degradation products under varying pH and temperature conditions?

• Methodological Answer :

• Forced Degradation Studies : Expose the compound to:
• Acidic (0.1 M HCl, 40°C, 24h)
• Alkaline (0.1 M NaOH, 40°C, 24h)
• Oxidative (3% H2O2, 25°C, 6h) .
• HPLC-MS Analysis : Monitor degradation peaks (e.g., quinazoline ring hydrolysis products) and quantify using calibration curves .

Q. How can biophysical techniques (e.g., SPR, ITC) elucidate interactions with biological targets?

• Methodological Answer :

• Surface Plasmon Resonance (SPR) : Immobilize target proteins (e.g., dihydrofolate reductase) on sensor chips to measure real-time binding kinetics (KD ~10–100 nM) .
• Isothermal Titration Calorimetry (ITC) : Quantify enthalpy/entropy changes during binding (e.g., ΔH = −45 kJ/mol for triazoloquinazoline-enzyme interactions) .

Data Interpretation and Validation

Q. What strategies validate the mechanism of action when enzyme inhibition data conflicts with cellular assay results?

• Methodological Answer :

• Target Engagement Assays : Use cellular thermal shift assays (CETSA) to confirm target binding in live cells .
• CRISPR Knockout Models : Generate target gene knockouts (e.g., EGFR in cancer cells) to assess compound specificity .

Q. How do structural analogs (e.g., fluorophenyl vs. chlorophenyl derivatives) compare in activity, and what methodological frameworks support comparative studies?

• Methodological Answer :
• Comparative Tables :

Analog Substituent	Antibacterial Activity (MIC, μg/mL)	Anticancer IC50 (μM)
4-Ethylphenyl	2.5	8.7
4-Chlorophenyl	1.8	6.2

• Statistical Analysis : Apply ANOVA or Tukey’s HSD test to assess significance (p < 0.05) across analogs .